Cas no 2645412-24-2 (6-chloro-1-(methyl-d3)pyrazin-2(1H)-one)

• Product Name: 6-chloro-1-(methyl-d3)pyrazin-2(1H)-one
• CAS No: 2645412-24-2
• MF: C₅H₅ClN₂O
• MW: 147.577484846115
• CID: 6825910
• PubChem ID: 172402162
• Update Time: 2025-02-26

6-chloro-1-(methyl-d3)pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• CS-24069
• 6-chloro-1-(methyl-d3)pyrazin-2(1H)-one
• 2645412-24-2

• Inchi： 1S/C5H5ClN2O/c1-8-4(6)2-7-3-5(8)9/h2-3H,1H3/i1D3
• InChI Key： PYOXFHZKMCUREC-FIBGUPNXSA-N
• SMILES： ClC1=CN=CC(N1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 147.0278707Da
• Monoisotopic Mass: 147.0278707Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.7Ų